Cas no 52753-43-2 (1-Chloro-4,5-dimethyl-2-nitrobenzene)

• Product Name: 1-Chloro-4,5-dimethyl-2-nitrobenzene
• CAS No: 52753-43-2
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00182458
• CID: 937409
• PubChem ID: 555712
• Update Time: 2025-11-07

1-Chloro-4,5-dimethyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4,5-dimethyl-2-nitrobenzene
• 1-chloro-2-nitro-4,5-dimethylbenzene
• 2-Chloro-4,5-dimethylnitrobenzene
• Benzene, 1-chloro-4,5-dimethyl-2-nitro-
• ICLKPHVGBPBMKS-UHFFFAOYSA-N
• 4975AE
• TRA0023278
• 1-chloro-4,5-dimethyl-2-nitro-benzene
• 1-Chloro-4,5-dimethyl-2-nitrobenzene #
• SY030236
• AK140503
• ST2403403
• EN300-226354
• AB91787
• CS-0434593
• 52753-43-2
• CCA75343
• 1-Chloro-4 pound not5-dimethyl-2-nitrobenzene
• SCHEMBL3633645
• MFCD00182458
• Y10015
• AKOS006230458
• AC-29483
• DTXSID30339375
• DS-7054

• MDL： MFCD00182458
• Inchi： 1S/C8H8ClNO2/c1-5-3-7(9)8(10(11)12)4-6(5)2/h3-4H,1-2H3
• InChI Key： ICLKPHVGBPBMKS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.1

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63 ºC
• Solubility: Almost insoluble (0.087 g/l) (25 º C),
• PSA: 45.82000
• LogP: 3.38820

1-Chloro-4,5-dimethyl-2-nitrobenzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Chloro-4,5-dimethyl-2-nitrobenzene

1-Chloro-4,5-Dimethyl-2-Nitrobenzene (CAS No. 52753-43-2)

1-Chloro-4,5-Dimethyl-2-Nitrobenzene, also known by its CAS registry number 52753-43-2, is a highly specialized aromatic compound with significant applications in various chemical industries. This compound is characterized by its unique structure, which includes a nitro group at the 2-position, a chlorine atom at the 1-position, and two methyl groups at the 4 and 5 positions of the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it valuable for research and industrial purposes.

The synthesis of 1-Chloro-4,5-Dimethyl-2-Nitrobenzene typically involves multi-step reactions, often starting from benzene derivatives. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity. For instance, studies have explored the use of microwave-assisted synthesis to accelerate the nitration process while maintaining high selectivity. Such innovations highlight the compound's importance in both academic and industrial settings.

In terms of applications, 1-Chloro-4,5-Dimethyl-2-Nitrobenzene is widely used as an intermediate in the production of fine chemicals. Its role as a precursor in pharmaceuticals and agrochemicals has been particularly noteworthy. Recent research has demonstrated its potential in the development of novel herbicides with improved efficacy and reduced environmental impact. Additionally, this compound serves as a valuable building block in organic synthesis, enabling the construction of complex molecular architectures.

The chemical stability of 1-Chloro-4,5-Dimethyl-2-Nitrobenzene under various conditions has been extensively studied. Its resistance to oxidation and hydrolysis makes it suitable for use in harsh chemical environments. However, its reactivity towards nucleophilic substitution reactions has been a focal point in recent studies. Researchers have investigated the influence of substituents on reaction kinetics, providing deeper insights into its reactivity patterns.

From an environmental perspective, understanding the fate and transport of 1-Chloro-4,5-Dimethyl-2-Nitrobenzene in natural systems is crucial. Recent studies have assessed its biodegradability under aerobic and anaerobic conditions, revealing moderate degradation rates influenced by microbial activity. These findings underscore the importance of proper handling and disposal to minimize ecological impact.

In conclusion, 1-Chloro-4,5-Dimethyl-2-Nitrobenzene (CAS No. 52753-43-2) remains a critical compound in modern chemistry due to its versatile properties and wide-ranging applications. Ongoing research continues to uncover new opportunities for its use while addressing environmental concerns associated with its production and application.